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Introduction
Small interfering RNAs (siRNAs) are powerful tools for inducing sequence-specific gene

silencing, making them invaluable in functional genomics, target validation, and therapeutic

development. Proper handling, resuspension, and storage of pre-designed siRNAs are critical

to ensure their stability and efficacy in downstream applications. This document provides a

detailed protocol for the resuspension and storage of pre-designed siRNA to maintain its

integrity and performance.

Best Practices for Handling siRNA
To prevent degradation by ribonucleases (RNases), which are ubiquitous in laboratory

environments, it is imperative to adhere to the following best practices[1][2][3][4]:

Always wear gloves when handling siRNA and change them frequently.

Use certified RNase-free pipette tips, tubes, and reagents.

Designate a specific RNase-free workspace for handling siRNA.

Clean work surfaces and pipettes with RNase decontamination solutions.
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Avoid talking, coughing, or sneezing over open tubes containing siRNA.

Experimental Protocol: Resuspension of Pre-
designed siRNA
This protocol details the steps for resuspending lyophilized pre-designed siRNA to a desired

stock concentration.

Materials:

Lyophilized pre-designed siRNA

Nuclease-free water or 1x siRNA buffer (e.g., 60 mM KCl, 6 mM HEPES-pH 7.5, 0.2 mM

MgCl2)[5]

RNase-free microcentrifuge tubes

Calibrated micropipettes with RNase-free barrier tips

Procedure:

Preparation: Before opening, briefly centrifuge the vial containing the lyophilized siRNA pellet

for 1-2 minutes at a low speed (e.g., 1,000 x g) to ensure the entire pellet is at the bottom of

the tube[1][5].

Resuspension: Carefully open the tube and add the appropriate volume of nuclease-free

water or 1x siRNA buffer to achieve the desired stock concentration. Common stock

concentrations range from 10 µM to 50 µM[6][7][8]. For example, to create a 20 µM stock

solution from 10 nmol of siRNA, add 500 µL of buffer[5].

Mixing: Gently pipette the solution up and down 3-5 times to mix. Avoid creating bubbles. For

complete resuspension, cap the tube and let it sit at room temperature for 30 minutes on an

orbital shaker or mixer[5][9].

Final Centrifugation: Briefly centrifuge the tube again to collect the resuspended siRNA

solution at the bottom.
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Quantification (Optional but Recommended): The concentration of the resuspended siRNA

can be verified by measuring its absorbance at 260 nm (A260) using a spectrophotometer.

For siRNA, an absorbance of 1 at 260 nm is equivalent to approximately 40 µg/mL.

Storage of siRNA
Proper storage is crucial for maintaining the long-term stability and functionality of siRNA.

Dried siRNA:

Short-term: Dried siRNA pellets are stable at room temperature for up to 2-4 weeks[5][10].

They can also be stored at 4°C for several weeks[9].

Long-term: For long-term storage, dried siRNA should be stored at -20°C or -80°C in a non-

frost-free freezer, where it is stable for at least one year[9][10][11].

Resuspended siRNA:

Short-term: Resuspended siRNA can be stored at 4°C for up to 6 weeks[5].

Long-term: For long-term storage, it is recommended to aliquot the resuspended siRNA into

smaller, single-use volumes to minimize freeze-thaw cycles[5][7]. These aliquots should be

stored at -20°C or -80°C in a non-frost-free freezer. Under these conditions, the siRNA is

stable for at least 6 months to a year[1][9][11][12]. Studies have shown that siRNA stock

solutions at concentrations ≥2µM can undergo up to 50 freeze-thaw cycles without significant

degradation[1][6][8].

Data Presentation
The following table summarizes the key quantitative data for siRNA storage and resuspension.
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Parameter Condition Duration Stability

Dried siRNA Room Temperature 2-4 weeks Stable[5][10]

4°C Several weeks Stable[9]

-20°C or -80°C At least 1 year Stable[9][10][11]

Resuspended siRNA 4°C Up to 6 weeks
Suitable for short-term

storage[5]

-20°C or -80°C
At least 6 months to 1

year
Stable[1][9][11][12]

Freeze-Thaw Cycles ≥2 µM concentration Up to 50 cycles
No significant

degradation[1][6][8]

<5 cycles Recommended[7]

Recommended Stock

Concentration
10 µM - 50 µM[6][7][8]

Experimental Workflow
The following diagram illustrates the workflow for resuspending and storing pre-designed

siRNA.
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Caption: Workflow for siRNA resuspension and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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